Cas no 1804944-80-6 (3-Bromo-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1804944-80-6
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 4933223
• Update Time: 2025-10-28

3-Bromo-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(difluoromethyl)-2-methylpyridine
• 3-Bromo-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H6BrF2N/c1-4-6(8)5(7(9)10)2-3-11-4/h2-3,7H,1H3
• InChI Key： SWUSBPMEUJLSLU-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(difluoromethyl)-2-methylpyridine

Introduction to 3-Bromo-4-(difluoromethyl)-2-methylpyridine (CAS No. 1804944-80-6)

3-Bromo-4-(difluoromethyl)-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1804944-80-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing heterocyclic structure, which makes it a versatile scaffold for the development of various bioactive molecules.

The molecular structure of 3-Bromo-4-(difluoromethyl)-2-methylpyridine consists of a pyridine ring substituted with a bromine atom at the 3-position, a difluoromethyl group at the 4-position, and a methyl group at the 2-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and difluoromethyl groups provides handles for further chemical modifications, enabling the construction of more complex structures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The substituents in 3-Bromo-4-(difluoromethyl)-2-methylpyridine contribute to its potential as a building block for drugs targeting various diseases. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity, while the bromine atom allows for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug synthesis.

One of the most compelling applications of 3-Bromo-4-(difluoromethyl)-2-methylpyridine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the pyridine core with specific functional groups, researchers can design molecules that selectively inhibit aberrant kinase activity. The structural features of 3-Bromo-4-(difluoromethyl)-2-methylpyridine make it an attractive candidate for generating novel kinase inhibitors with improved potency and selectivity.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of a molecule, including its solubility, permeability, and metabolic stability. In particular, the difluoromethyl group has been shown to enhance binding interactions with biological targets due to its ability to engage in favorable hydrophobic interactions and π-stacking effects. This has led to the development of several FDA-approved drugs that incorporate fluorinated pyridines as key structural elements.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-methylpyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation reactions to introduce the bromine atom, followed by protection-deprotection steps to install the difluoromethyl group. The methyl group is often introduced early in the synthesis to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

The versatility of 3-Bromo-4-(difluoromethyl)-2-methylpyridine extends beyond pharmaceuticals into agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural features of this compound make it a promising candidate for developing novel agrochemicals with enhanced efficacy and environmental safety.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-methylpyridine (CAS No. 1804944-80-6) is a multifunctional compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop new bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and agricultural innovation is likely to grow.